Cas no 1246818-63-2 (Benzyl Isothiocyanate-d7)

Benzyl Isothiocyanate-d7 structure
Benzyl Isothiocyanate-d7 structure
Product Name:Benzyl Isothiocyanate-d7
CAS No:1246818-63-2
MF:C8H7NS
MW:156.256012201309
CID:1058781
PubChem ID:71313851
Update Time:2025-09-18

Benzyl Isothiocyanate-d7 Chemical and Physical Properties

Names and Identifiers

    • Benzyl Isothiocyanate-d7
    • PAMAPIMOD
    • 1246818-63-2
    • CS-0203184
    • 1-[isothiocyanato(?H?)methyl](?H?)benzene
    • HY-77813S
    • 1,2,3,4,5-pentadeuterio-6-[dideuterio(isothiocyanato)methyl]benzene
    • Inchi: 1S/C8H7NS/c10-7-9-6-8-4-2-1-3-5-8/h1-5H,6H2/i1D,2D,3D,4D,5D,6D2
    • InChI Key: MDKCFLQDBWCQCV-XZJKGWKKSA-N
    • SMILES: S=C=NC([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 156.07385762g/mol
  • Monoisotopic Mass: 156.07385762g/mol
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 44.4Ų

Benzyl Isothiocyanate-d7 Pricemore >>

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